Cas no 2137597-87-4 (1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester
• CAS No: 2137597-87-4
• MF: C₁₂H₉FO₄
• MW: 236.195867300034
• CID: 5257991
• Update Time: 2025-07-09

1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 6-fluoro-1-oxo-1H-isochromene-3-carboxylate
• Ethyl 6-fluoro-1-oxoisochromene-3-carboxylate
• 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester

• Inchi： 1S/C12H9FO4/c1-2-16-12(15)10-6-7-5-8(13)3-4-9(7)11(14)17-10/h3-6H,2H2,1H3
• InChI Key： CLHOVATXDYNTLI-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(=O)OC(C(=O)OCC)=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester

Research Brief on 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester (CAS: 2137597-87-4)

1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester (CAS: 2137597-87-4) is a fluorinated benzopyran derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the fluoro substituent at the 6-position and the ester moiety at the 3-carboxylic acid position are believed to enhance its bioavailability and metabolic stability, making it a promising candidate for drug development.

Recent studies have focused on elucidating the synthetic pathways and pharmacological properties of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester, which involves a multi-step process starting from 6-fluorophthalide. The study highlighted the use of palladium-catalyzed cross-coupling reactions to introduce the ethyl ester group, achieving a high yield and purity. The authors also conducted preliminary in vitro assays to evaluate its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases.

In addition to its anti-inflammatory potential, recent research has explored the anticancer activity of this compound. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). The compound was found to induce apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and DNA fragmentation assays. These findings suggest its potential as a lead compound for targeted cancer therapy.

Further investigations into the pharmacokinetic profile of this compound have been conducted to assess its suitability for clinical development. A recent preclinical study in the European Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and a half-life sufficient for once-daily dosing. However, the study also noted the need for further optimization to reduce hepatic first-pass metabolism, which could limit its systemic exposure.

In summary, 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, ethyl ester (CAS: 2137597-87-4) represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities, coupled with recent advancements in synthetic methodologies and pharmacological evaluations, underscore its potential in addressing unmet medical needs. Future research should focus on structure-activity relationship (SAR) studies to optimize its efficacy and safety profile, as well as in vivo validation of its therapeutic effects in disease models.